Cas no 85959-68-8 (DTPA-FE-6)

• Product Name: DTPA-FE-6
• CAS No: 85959-68-8
• MF: C₁₄H₂₆FeN₅O₁₀
• MW: 480.228744983673
• CID: 94387
• PubChem ID: 174529
• Update Time: 2025-04-18

DTPA-FE-6 Chemical and Physical Properties

Names and Identifiers

• DTPA-FE-6
• ferrate(2-), [rel-[n(r)]-n-[2-[bis[(carboxy-.kappa.o)methyl]amino-.kappa.n]ethy
• l]-n-[2-[(s)-[(carboxy-.kappa.o)methyl](carboxymethyl)amino-.kappa.n]ethyl]glyc
• .kappa.o]-, diammonium, (pb-7-13-12564)-inato(5-)-.kappa.
• Ferrate(2-),[N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]-,diammonium,(PB-7-13-12564)-
• Ferrate(2-), (rel-(N(R))-N-(2-(bis((carboxy-kappaO)methyl)amino-kappaN)ethyl)-N-(2-((S)-((carboxy-kappaO)methyl)(carboxymethyl)amino-kappaN)ethyl)glycinato(5-)-kappaN,kappaO)-, ammonium (1:2), (PB-7-13-12564)-
• EC 289-064-0
• 85959-68-8
• DIAMMONIUM FERRIC PENTETATE [INCI]
• Diammonium (N,N-bis(2-(bis(carboxymethyl)amino)ethyl)glycinato(5-))ferrate(2-)
• SS66M65PYG
• diazanium;2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;iron(3+)
• Q27289364
• UNII-SS66M65PYG
• NS00078474
• Ferrate(2-), (rel-(N(R))-N-(2-(bis((carboxy-kappaO)methyl)amino-kappaN)ethyl)-N-(2-((S)-((carboxy-kappaO)methyl)(carboxymethyl)amino-kappaN)ethyl)glycinato(5-)-kappaN,kappaO)-, diammonium, (PB-7-13-12564)-
• Diammonium ferric pentetate
• VERYFER
• EINECS 289-064-0

• Inchi： 1S/C14H23N3O10.Fe.2H3N/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;;;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);;2*1H3/q;+3;;/p-3
• InChI Key： BUEMWIKSJBHXPE-UHFFFAOYSA-K
• SMILES： [Fe+3].[O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 480.102903g/mol
• Monoisotopic Mass: 480.102903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 454
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives